Cas no 107-54-0 (3,5-Dimethyl-1-hexyn-3-ol)

3,5-Dimethyl-1-hexyn-3-ol Properties

Names and Identifiers

• 3,5-Dimethyl-1-hexyn-3-ol
• 3,5-dimethyl-1-hexyn-3-o
• Dimethylhexynol
• 3,5-dimethyl-1-hexyl-3-ol
• Surfynol
• SURFYNOL 61
• 3,5-dimethylhex-1-yn-3-ol
• 3,5-DIMETHYL-1-HEXYNE-3-OL
• 1-Hexyn-3-ol, 3,5-dimethyl-
• 1-Hexyn-3-ol,3,5-dimethyl-
• DIMETHYL HEXYNOL
• 3,5-DIMETHYL-1-HEXYN-3-OL 99+%
• 3,5-dimethyl-1-hexyn-3-ol
• +Expand

• MDL： MFCD00008941
• InChIKey： NECRQCBKTGZNMH-UHFFFAOYSA-N
• Inchi： 1S/C8H14O/c1-5-8(4,9)6-7(2)3/h1,7,9H,6H2,2-4H3
• SMILES： C#CC(C)(CC(C)C)O

Computed Properties

• Exact Mass: 126.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 126.104
• Heavy Atom Count: 9
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.41670
• PSA: 20.23000
• Refractive Index: n20/D 1.434(lit.)
• Boiling Point: 150°C
• Melting Point: -39°C (estimate)
• Vapor Pressure: 4.5 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Slightly soluble in water.
• Density: 0.859 g/mL at 25 °C(lit.)

3,5-Dimethyl-1-hexyn-3-ol Security Information

• Symbol: GHS02 GHS06
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S16; S26; S36/37/39; S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3.2
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 1986 3/PG 3
• Hazard Statement： H226,H301,H311,H319,H331
• Warning Statement： P261,P280,P301+P310-P305+P351+P338,P311
• Prompt：warning
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-23/24/25-36
• Signal Word：Danger
• HazardClass：3.2

3,5-Dimethyl-1-hexyn-3-ol Customs Data

• HS CODE：2905290000
• Customs Data：

  China Customs Code:

  2905290000

  Overview:

  2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters